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Compound of Interest

Compound Name: Enrofloxacin-d5

Cat. No.: B563872

Essential Safety and Handling Guide for
Enrofloxacin-d5

This guide provides crucial safety and logistical information for laboratory professionals
handling Enrofloxacin-d5. It outlines the necessary personal protective equipment (PPE), safe
operational procedures, and proper disposal methods to ensure the safety of researchers and
the environment.

Hazard Identification and Toxicological Data

Enrofloxacin-d5, a deuterated form of the fluoroquinolone antibiotic enrofloxacin, presents
several health and environmental hazards. Understanding these risks is the first step toward
safe handling.

Key Hazards:
o Acute Toxicity: Harmful if swallowed[1][2][3].

» Sensitization: May cause an allergic skin reaction and can lead to allergy or asthma-like
symptoms if inhaled[1][3].

o Organ Toxicity: Causes damage to organs, specifically cartilage and testes, through
prolonged or repeated exposure[1][2][4].

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b563872?utm_src=pdf-interest
https://www.benchchem.com/product/b563872?utm_src=pdf-body
https://www.benchchem.com/product/b563872?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/33809m.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Enrofloxacin%20Solid%20Formulation_AH_US_EN.pdf
https://www.sigmaaldrich.com/RU/de/sds/sial/17849?userType=undefined
https://cdn.caymanchem.com/cdn/msds/33809m.pdf
https://www.sigmaaldrich.com/RU/de/sds/sial/17849?userType=undefined
https://cdn.caymanchem.com/cdn/msds/33809m.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Enrofloxacin%20Solid%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Enrofloxacin%20Liquid%20Formulation_AH_MX_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Reproductive Hazard: Suspected of damaging fertility or the unborn child[1][2].
« lrritation: May cause irritation to the skin, eyes, and respiratory tract[2][5].
o Environmental Hazard: Very toxic to aquatic life with long-lasting effects[1].

Quantitative Toxicological Data

Metric Value Species Source

Oral LD50 5,000 mg/kg Rat [1]

Personal Protective Equipment (PPE) Requirements

A comprehensive PPE strategy is mandatory to minimize exposure risk. The following
equipment must be worn when handling Enrofloxacin-d5, particularly in its solid, powdered

form.
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PPE Category Specification Rationale

Prevents skin contact and
allergic reactions. Gloves must
Hand Protection Nitrile or neoprene gloves. be inspected before use and
disposed of after handling the
compound[3][6].

Safety glasses with side

shields or chemical safety
Protects eyes from dust

Eye & Face Protection goggles. A face shield is )
particles and splashes|[2].

required if there is a splash
hazard[7][8].

Required when handling the

powder outside of a certified
) ) NIOSH-approved N95 )
Respiratory Protection ] ] chemical fume hood to prevent
respirator or higher. ) ] )
inhalation of dust particles[8]

[9].

Protects skin and personal
_ A fully buttoned laboratory coat ) o
Body Protection ] clothing from contamination[2]
or a disposable gown. (10]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical for safety. The following protocol outlines
the key steps for preparation, handling, and cleanup.

Experimental Workflow Diagram
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1. Preparation Phase

Gather Materials &
Review SDS

Don Required PPE:
Gown, Gloves, Goggles,
Respirator (if needed)

Prepare Work Area:
Chemical Fume Hood

Begin work

2. Handlihg Phase

Weigh Solid Compound
(in fume hood)

Prepare Solution
(in fume hood)

Perform Experiment

Workflow for Safe Handling of Enrofloxacin-d5

Experiment complete

3. Post-Handl|ng & Disposal

Decontaminate Surfaces

Segregate Waste:
Solid, Liquid, Sharps

Package & Label Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A flowchart detailing the procedural steps for safely managing Enrofloxacin-d5 in a
laboratory setting.

Protocol Details:

e Preparation:
o Always work within a certified chemical fume hood to minimize inhalation exposure[3].
o Ensure an eyewash station and safety shower are readily accessible[10].
o Before starting, confirm all necessary PPE is available and in good condition.

e Handling:

[¢]

When weighing the solid form, handle it carefully to avoid creating dust clouds[2].

[¢]

Use appropriate tools (e.g., spatulas) for transfers.

[e]

If creating solutions, add the solid to the solvent slowly.

o

Keep containers of Enrofloxacin-d>5 tightly closed when not in use[3].
e Emergency Procedures:

o Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
plenty of soap and water[3][10].

o Eye Contact: Flush eyes immediately with plenty of water for at least 15 minutes, also
under the eyelids. Seek medical attention[11].

o Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention[3][7].

o Spill: Avoid generating dust. Carefully sweep or vacuum up the spilled solid and place it
into a suitable, labeled container for disposal. Clean the spill area thoroughly[2][7].

Disposal Plan
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Improper disposal of Enrofloxacin-d5 can harm aquatic ecosystems and contribute to
antibiotic resistance[12]. All waste must be treated as hazardous.

Waste Segregation and Disposal Protocol:
¢ l|dentify Waste Streams:

o Solid Waste: Unused Enrofloxacin-d5 powder, contaminated gloves, weigh boats, and
paper towels.

o Liquid Waste: Solutions containing Enrofloxacin-d5 and contaminated solvents.
o Sharps: Contaminated pipette tips, needles, or glassware.
e Collection:

o Collect all waste in designated, clearly labeled, and leak-proof hazardous waste
containers.

o Do not mix Enrofloxacin-d5 waste with other chemical waste streams unless permitted by
your institution's environmental health and safety (EHS) office.

o Never dispose of Enrofloxacin-d5 down the drain or in regular trash[13][14].
e Final Disposal:
o Arrange for pickup and disposal through your institution's EHS department.

o Waste must be disposed of at an approved waste disposal plant in accordance with all
local, state, and federal regulations[2][10][14][15]. This may involve incineration or burial in
a licensed landfill[16].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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